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Compound of Interest

Compound Name: Triheptadecanoin

Cat. No.: B054981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triheptadecanoin, also known as glyceryl triheptadecanoate, is a triglyceride of significant

interest in various scientific fields, including pharmaceuticals, nutrition, and metabolic research.

It is a synthetic triglyceride composed of a glycerol backbone esterified with three

heptadecanoic acid molecules, a 17-carbon saturated fatty acid. Its unique odd-chain fatty acid

composition confers distinct metabolic properties, making it a valuable tool as an internal

standard in lipid analysis and a potential therapeutic agent for certain metabolic disorders. This

technical guide provides an in-depth overview of the core physical and chemical properties of

triheptadecanoin, detailed experimental methodologies for their determination, and an

exploration of its metabolic fate.

Physical and Chemical Properties
The physical and chemical characteristics of triheptadecanoin are crucial for its application in

research and development. These properties dictate its behavior in various solvents, its stability

under different conditions, and its suitability for specific analytical techniques.

Table 1: General and Chemical Properties of
Triheptadecanoin
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Property Value Reference

Chemical Name Triheptadecanoin [1]

Synonyms
Glyceryl triheptadecanoate,

Trimargarin, C37-triglyceride
[1]

CAS Number 2438-40-6 [1]

Molecular Formula C₅₄H₁₀₄O₆ [1]

Molecular Weight 849.40 g/mol [1]

Appearance
White, crystalline powder or

solid
[1]

Table 2: Physical Properties of Triheptadecanoin
Property Value Reference

Melting Point 56-58 °C [1]

64-67 °C

Boiling Point
Not applicable at atmospheric

pressure
[1]

Density 0.93 g/cm³ [1]

Solubility

Insoluble in water. Soluble in

organic solvents such as

chloroform, methanol, and

ether.

[1]

Refractive Index (nD) 1.458

Experimental Protocols
The accurate determination of the physical and chemical properties of triheptadecanoin relies

on standardized experimental protocols. The following sections detail the general

methodologies employed for these measurements.
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Determination of Melting Point (Capillary Method)
The melting point of a solid crystalline substance like triheptadecanoin is a key indicator of its

purity. The capillary method is a widely used technique for this determination.

Principle: A small, finely powdered sample of the substance is packed into a thin-walled

capillary tube, which is then heated in a controlled manner alongside a calibrated thermometer.

The temperature range over which the substance melts is observed and recorded.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Calibrated thermometer

Mortar and pestle

Procedure:

A small amount of triheptadecanoin is finely ground using a mortar and pestle.

The open end of a capillary tube is tapped into the powdered sample, forcing a small amount

of the powder into the tube. The tube is then inverted and tapped gently to pack the sample

into the sealed end, aiming for a sample height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer bulb.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the expected

melting point is approached.

The temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting) are

recorded. This range is reported as the melting point.

Determination of Boiling Point
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Due to its high molecular weight, the boiling point of triheptadecanoin is not determined at

atmospheric pressure as it would likely decompose before boiling.[1] Specialized techniques

such as vacuum distillation or analysis by gas chromatography would be required to estimate

its boiling point under reduced pressure.

Determination of Density (Pycnometer Method)
The density of solid triheptadecanoin can be accurately determined using a pycnometer, a

glass flask with a precise volume.

Principle: The density is calculated from the mass of the sample and the volume it displaces.

The volume of the pycnometer is first calibrated using a liquid of known density, typically

distilled water. The volume of the solid is then determined by the volume of the liquid it

displaces when added to the pycnometer.

Apparatus:

Pycnometer (specific gravity bottle) with a capillary stopper

Analytical balance

Distilled water

A liquid in which triheptadecanoin is insoluble (e.g., a saturated aqueous solution)

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.

A sample of solid triheptadecanoin is added to the pycnometer, and the total mass is

measured.

The pycnometer is then filled with a liquid of known density in which triheptadecanoin is

insoluble. The stopper is inserted, and any excess liquid is wiped from the outside. The total

mass of the pycnometer, sample, and liquid is recorded.

The pycnometer is emptied, cleaned, and filled completely with the same liquid, and its mass

is measured.
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The volume of the pycnometer and the volume of the liquid displaced by the solid can be

calculated, allowing for the determination of the solid's density.

Determination of Solubility
The solubility of triheptadecanoin in various solvents is a critical parameter for its use in

formulations and analytical methods.

Principle: A known amount of the solute (triheptadecanoin) is added to a known volume of the

solvent at a specific temperature. The mixture is agitated until equilibrium is reached, and the

concentration of the dissolved solute is then determined.

Apparatus:

Vials or test tubes with secure caps

Analytical balance

Volumetric flasks and pipettes

Shaking incubator or magnetic stirrer

Analytical instrument for concentration measurement (e.g., GC-FID, HPLC)

Procedure:

An excess amount of triheptadecanoin is added to a known volume of the solvent (e.g.,

chloroform, methanol, ether, water) in a sealed vial.

The vials are placed in a shaking incubator at a constant temperature and agitated for a

sufficient period to ensure equilibrium is reached (typically 24-48 hours).

After equilibration, the samples are allowed to stand to let any undissolved solid settle.

A known volume of the supernatant is carefully withdrawn, filtered to remove any suspended

particles, and then diluted as necessary.
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The concentration of triheptadecanoin in the diluted solution is quantified using a suitable

analytical method, such as gas chromatography with flame ionization detection (GC-FID),

after creating a calibration curve with standards of known concentrations.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how light bends as it passes through a substance and is a

useful property for identification and purity assessment. For a solid like triheptadecanoin, the

measurement is performed on the molten substance.

Principle: An Abbe refractometer measures the critical angle of refraction of a thin film of liquid

placed between two prisms. This critical angle is directly related to the refractive index of the

liquid.

Apparatus:

Abbe refractometer with a temperature-controlled prism

Water bath for temperature control

Light source (typically a sodium lamp)

Procedure:

The triheptadecanoin sample is melted to a clear liquid.

The prism of the Abbe refractometer is cleaned and set to the desired temperature using the

circulating water bath.

A few drops of the molten triheptadecanoin are placed on the surface of the measuring

prism.

The prism is closed, and the light source is adjusted to illuminate the field of view.

The refractometer is adjusted until the dividing line between the light and dark fields is sharp

and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.
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Metabolic Pathway and Anaplerotic Role
Triheptadecanoin serves as a valuable tool in metabolic research due to its unique odd-chain

fatty acid composition. When metabolized, it provides precursors that can replenish

intermediates of the citric acid cycle, a process known as anaplerosis. This is particularly

relevant in the context of certain long-chain fatty acid oxidation disorders (LC-FAODs).[2][3]

The metabolic fate of triheptadecanoin begins with its hydrolysis into glycerol and three

molecules of heptadecanoic acid.[4] Heptadecanoic acid then undergoes β-oxidation. Unlike

even-chain fatty acids which are completely oxidized to acetyl-CoA, the β-oxidation of the 17-

carbon heptadecanoic acid yields acetyl-CoA and a terminal three-carbon unit, propionyl-CoA.

[5] Propionyl-CoA can be converted to succinyl-CoA, an intermediate of the citric acid cycle.[5]

This replenishment of citric acid cycle intermediates can improve energy production in

conditions where the cycle is compromised.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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